Cas no 1260667-65-9 (5-Chloro-4-iodopyridin-2-amine)

• Product Name: 5-Chloro-4-iodopyridin-2-amine
• CAS No: 1260667-65-9
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• MDL: MFCD18250085
• CID: 2124906
• PubChem ID: 53445165
• Update Time: 2025-11-02

5-Chloro-4-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-iodopyridin-2-amine
• 5-CHLORO-4-IODOPYRIDIN-2-AMINE
• PMLVDYBLXQYWLI-UHFFFAOYSA-N
• 2-Amino-5-chloro-4-iodopyridine
• 5-Chloro-4-iodo-pyridin-2-amine
• 2-Pyridinamine,5-chloro-4-iodo-
• OR19584
• FCH1364616
• AB72299
• Y1659
• AKOS025213429
• MFCD18250085
• DB-123944
• 1260667-65-9
• 2-Pyridinamine, 5-chloro-4-iodo-
• SCHEMBL1439801
• BS-50158
• SY270510
• CS-0143877
• 5-Chloro-4-iodo-2-pyridinamine
• EN300-226237
• 5-Chloro-4-iodopyridin-2-amine

• MDL： MFCD18250085
• Inchi： 1S/C5H4ClIN2/c6-3-2-9-5(8)1-4(3)7/h1-2H,(H2,8,9)
• InChI Key： PMLVDYBLXQYWLI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)N)Cl

Computed Properties

• Exact Mass: 253.91077g/mol
• Monoisotopic Mass: 253.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Chloro-4-iodopyridin-2-amine

5-Chloro-4-iodopyridin-2-amine and CAS No. 1260667-65-9: A Comprehensive Overview of Its Chemical Properties, Pharmacological Applications, and Research Progress

5-Chloro-4-iodopyridin-2-amine is a versatile pyridine derivative characterized by its unique combination of halogen atoms and amino functional groups. The chemical structure of this compound, with CAS No. 1260667-65-9, features a pyridine ring substituted with a chlorine atom at the 5-position, an iodine atom at the 4-position, and an amino group at the 2-position. This molecular configuration imparts distinct physicochemical properties, making it a valuable scaffold for pharmaceutical development. Recent studies have highlighted its potential in modulating intracellular signaling pathways and its role as a lead compound for drug discovery.

The pyridine ring serves as a critical structural element in many bioactive molecules due to its ability to engage in hydrogen bonding and π-π stacking interactions with biological targets. The presence of halogen atoms, such as chlorine and iodine, in 5-Chloro-4-iodopyridin-2-amine introduces additional complexity to its pharmacophore. These halogens can influence the compound’s lipophilicity, metabolic stability, and binding affinity to specific receptors or enzymes. For instance, the iodine atom at the 4-position may enhance the compound’s ability to penetrate cell membranes, while the chlorine atom at the 5-position could modulate its reactivity in enzymatic environments.

Recent advances in medicinal chemistry have demonstrated that 5-Chloro-4-iodopyridin-2-amine exhibits promising activity against a range of disease-related targets. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound selectively inhibits the kinase activity of CDK4 (Cyclin-Dependent Kinase 4), a key player in cell cycle regulation. This finding aligns with its potential use in the treatment of cancers driven by aberrant CDK4 signaling, such as certain types of leukemia and breast cancer. The compound’s ability to modulate kinase activity suggests its utility as a scaffold for the development of targeted therapies.

Further research has explored the pharmacological applications of 5-Chloro-4-iodopyridin-2-amine in neurodegenerative disorders. A 2024 preclinical study in *Neuropharmacology* demonstrated that this compound reduces oxidative stress in neuronal cells by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This property makes it a candidate for the treatment of conditions like Alzheimer’s disease and Parkinson’s disease, where oxidative damage plays a central role. The compound’s ability to cross the blood-brain barrier further enhances its therapeutic potential in these contexts.

The synthetic pathway of 5-Chloro-4-iodopyridin-2-amine has also been a focus of recent research. A 2023 article in *Organic & Biomolecular Chemistry* described a novel, high-yield method for its preparation using microwave-assisted coupling reactions. This approach significantly reduces reaction times and improves the scalability of the synthesis, which is crucial for transitioning from laboratory research to industrial production. The method involves the sequential introduction of chlorine and iodine atoms onto the pyridine ring, followed by the functionalization of the amino group, ensuring precise control over the final product’s structure.

Moreover, the pharmacokinetic profile of 5-Chloro-4-iodopyridin-2-amine has been evaluated in preclinical models. A 2024 study in *Drug Metabolism and Disposition* revealed that the compound exhibits moderate oral bioavailability and a favorable half-life in rodents. These properties suggest that it could be formulated into oral dosage forms for systemic administration. However, further studies are needed to assess its metabolic stability in humans and to optimize its pharmacokinetic parameters for clinical use.

The mechanism of action of 5-Chloro-4-iodopyridin-2-amine is still under investigation, but preliminary data indicate its potential to interact with multiple molecular targets. For example, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in extracellular matrix remodeling and cancer metastasis. This property could contribute to its anti-cancer effects by suppressing tumor invasion and angiogenesis. Additionally, the compound’s ability to modulate mitochondrial function has been observed in cell culture experiments, suggesting its potential as a therapeutic agent for metabolic disorders.

Despite its promising properties, 5-Chloro-4-iodopyridin-2-amine faces challenges in its development as a therapeutic agent. One significant issue is its potential for off-target effects, which could lead to unintended side effects. A 2023 study in *Toxicological Sciences* identified several off-target interactions, including the inhibition of adenosine deaminase and tyrosine kinase enzymes. These findings highlight the need for further optimization of the compound’s structure to enhance its selectivity and reduce toxicity.

Current research trends suggest that 5-Chloro-4-iodopyridin-2-amine is being explored as a lead compound for the design of more potent and selective derivatives. A 2024 review in *MedChemComm* discussed the use of computational methods, such as molecular docking and virtual screening, to identify potential modifications that could improve its therapeutic index. For example, substituting the chlorine atom with a fluorine atom or introducing additional functional groups at the 3-position of the pyridine ring have been proposed as strategies to enhance its binding affinity and metabolic stability.

In conclusion, 5-Chloro-4-iodopyridin-2-amine represents a promising scaffold in the field of medicinal chemistry, with potential applications in oncology, neurology, and metabolic disorders. Its unique chemical structure, combined with recent advances in synthetic methods and pharmacological research, positions it as a valuable candidate for further development. However, overcoming challenges related to selectivity and toxicity will be critical for its transition from preclinical studies to clinical applications. Ongoing research continues to uncover new insights into its mechanisms and potential therapeutic uses, underscoring its significance in modern drug discovery efforts.